molecular formula C15H12FNO4 B3009536 5-(4-fluorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid CAS No. 303145-42-8

5-(4-fluorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid

Cat. No.: B3009536
CAS No.: 303145-42-8
M. Wt: 289.262
InChI Key: POQRZIHNSSPOPV-UHFFFAOYSA-N
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Description

5-(4-fluorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid is a useful research compound. Its molecular formula is C15H12FNO4 and its molecular weight is 289.262. The purity is usually 95%.
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Biological Activity

5-(4-Fluorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid, also known as dimethyl 5-(4-fluorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate (CAS No. 62522-97-8), is a synthetic organic compound belonging to the pyrrolizine class. This compound has garnered attention due to its potential biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This article reviews the current understanding of its biological activity based on diverse research findings.

The molecular formula of this compound is C17H16FNO4, with a molar mass of 317.31 g/mol. Its structure includes a fluorophenyl group and two carboxylic acid moieties, which may contribute to its biological effects.

PropertyValue
Molecular FormulaC17H16FNO4
Molar Mass317.31 g/mol
Density1.3±0.1 g/cm³
Boiling Point477.0±45.0 °C
Flash Point242.3±28.7 °C

The biological activity of this compound is hypothesized to involve several mechanisms:

  • Inhibition of Enzymatic Pathways : The compound may interact with specific enzymes such as cyclooxygenase (COX) and protein kinases, which are involved in inflammatory responses and cell proliferation.
  • Induction of Apoptosis : Research indicates that it can induce apoptosis in cancer cells through cell cycle arrest and activation of apoptotic pathways.
  • Antimicrobial Activity : The structural components may enhance its ability to disrupt microbial membranes or inhibit critical microbial enzymes.

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrrolizine derivatives, including this compound:

  • Cell Line Studies : In vitro studies demonstrated significant antiproliferative effects against various cancer cell lines such as MCF7 (breast cancer) and HT29 (colon cancer). For instance, a study reported an IC50 value of approximately 10μM10\mu M against MCF7 cells, indicating effective inhibition of cell growth .
  • Mechanistic Insights : Molecular docking studies revealed high binding affinities to targets such as COX-2 and EGFR, suggesting mechanisms through which the compound may exert its anticancer effects .

Anti-inflammatory Activity

The compound's potential anti-inflammatory properties have been investigated through:

  • Enzyme Inhibition : It has been shown to inhibit COX enzymes, which play a crucial role in the inflammatory process. The inhibition of COX-2 specifically is associated with reduced inflammation and pain .

Antimicrobial Activity

The antimicrobial efficacy of this compound has also been explored:

  • Testing Against Pathogens : Preliminary assessments indicated moderate antimicrobial activity against both Gram-positive and Gram-negative bacteria. Minimum inhibitory concentrations (MICs) were determined in the range of 100400μg/mL100-400\mu g/mL, demonstrating its potential as an antimicrobial agent .

Case Studies

A series of case studies have evaluated the biological activities of similar pyrrolizine derivatives:

  • Study on Antiproliferative Properties : A comparative study assessed various pyrrolizine derivatives for their cytotoxic effects against cancer cell lines. The results showed that certain modifications to the pyrrolizine structure significantly enhanced antiproliferative activity .
  • Synergistic Effects in Combination Therapy : Research indicated that combining this compound with established anticancer drugs could enhance therapeutic efficacy while reducing side effects .

Properties

IUPAC Name

3-(4-fluorophenyl)-6,7-dihydro-5H-pyrrolizine-1,2-dicarboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12FNO4/c16-9-5-3-8(4-6-9)13-12(15(20)21)11(14(18)19)10-2-1-7-17(10)13/h3-6H,1-2,7H2,(H,18,19)(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

POQRZIHNSSPOPV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=C(C(=C(N2C1)C3=CC=C(C=C3)F)C(=O)O)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12FNO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

289.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

>43.4 [ug/mL] (The mean of the results at pH 7.4)
Record name SID49666087
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

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